Cas no 62622-02-0 (Butane, 1,2,3,4-tetrabromo-2-nitro-)

• Product name: Butane, 1,2,3,4-tetrabromo-2-nitro-
• CAS No: 62622-02-0
• MF: C₄H₅Br₄NO₂
• MW: 418.703998327255
• CID: 437640
• PubChem ID: 71384467

Butane, 1,2,3,4-tetrabromo-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,2,3,4-tetrabromo-2-nitro-
• 1,2,3,4-tetrabromo-2-nitrobutane
• 62622-02-0
• DTXSID00806726

• Inchi： InChI=1S/C4H5Br4NO2/c5-1-3(7)4(8,2-6)9(10)11/h3H,1-2H2
• InChI Key： RMHJBPAMWAAXQP-UHFFFAOYSA-N
• SMILES： C(C(C(CBr)([N+](=O)[O-])Br)Br)Br

Computed Properties

• Exact Mass: 414.70525
• Monoisotopic Mass: 414.70538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14